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Compound of Interest

Compound Name:
2-(2,5-Dichloro-phenoxy)-

propylamine

Cat. No.: B14860285

Get Quote

Executive Summary: The "Fingerprint" of a Chiral
Ether
2-(2,5-Dichloro-phenoxy)-propylamine represents a specific structural challenge in mass

spectrometry. As a phenoxyalkylamine, it shares a scaffold with anti-arrhythmic drugs (like

Mexiletine) and specific agrochemicals. Its fragmentation pattern is dictated by the competition

between the nitrogen-directed alpha-cleavage and the inductive stabilization of the

dichlorophenoxy ring.

This guide provides a predictive mechanistic analysis comparing this specific regioisomer

against its pharmacological analogs, establishing a protocol for unambiguous identification.

Key Spectral Characteristics (EI, 70 eV)
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Feature m/z Value(s) Origin Diagnostic Utility

Molecular Ion (

)
220 / 222 / 224

Confirms dichloro

pattern (9:6:1

intensity).

Base Peak 30

Primary Diagnostic:

Distinguishes "2-

phenoxy-1-amine"

from "1-phenoxy-2-

amine" (Mexiletine

type).

Phenoxy Fragment 161 / 163 / 165

Confirms the 2,5-

dichloro substitution

pattern.

Phenol Radical 162 / 164 / 166

Result of H-

rearrangement

(McLafferty-like).

Structural Context & Isomeric Differentiation
The name "2-(2,5-Dichloro-phenoxy)-propylamine" implies a specific regiochemistry that is

distinct from the common drug scaffold.

Target Molecule (Isomer A): 2-(2,5-dichlorophenoxy)propan-1-amine.

Structure: The phenoxy group is at C2; the amine is at C1.

Base Peak:m/z 30.

Common Analog (Isomer B - Mexiletine Class): 1-(2,5-dichlorophenoxy)propan-2-amine.

Structure: The phenoxy group is at C1; the amine is at C2.

Base Peak:m/z 44.
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Critical Insight: The shift of the base peak from m/z 44 to m/z 30 is the definitive "smoking gun"

for verifying the synthesis of the Target Molecule over its isomer.

Mechanistic Fragmentation Pathways
The following Graphviz diagram visualizes the competitive fragmentation pathways.

Molecular Ion (M+)
m/z 220/222/224

Alpha-Cleavage
(C1-C2 Bond)

Dominant Path

C-O Bond CleavageInductive Effect

H-Rearrangement

Slow

Iminium Ion
[CH2=NH2]+

m/z 30

Neutral Loss
Ar-O-CH(CH3)•

Dichlorophenoxy Cation
[Ar-O]+

m/z 161/163

Dichlorophenol Radical
[Ar-OH]+

m/z 162/164

Click to download full resolution via product page

Figure 1: Competitive fragmentation pathways for 2-(2,5-Dichloro-phenoxy)-propylamine.

The amine-driven alpha-cleavage dominates, yielding the m/z 30 base peak.

Detailed Mechanism Analysis
Pathway A: Nitrogen-Directed Alpha-Cleavage (Dominant)
In Electron Ionization (EI), the lone pair on the nitrogen atom has the lowest ionization energy.

The radical cation forms at the nitrogen.

Mechanism: The radical electron on Nitrogen induces homolytic cleavage of the adjacent C-

C bond (the C1-C2 bond).

Product: The charge is retained on the nitrogen fragment, forming a resonance-stabilized

iminium ion (
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).

Result: A dominant peak at m/z 30.

Note: If this were the Mexiletine isomer (amine at C2), the cleavage would yield

at m/z 44.

Pathway B: Ether Cleavage (Diagnostic)
The electronegativity of the oxygen atom and the electron-withdrawing chlorine atoms weaken

the alkyl-ether bond.

Mechanism: Heterolytic cleavage of the O-C(alkyl) bond.

Product: The 2,5-dichlorophenoxy cation (

).

Result: A characteristic cluster at m/z 161, 163, and 165. The intensity ratio (approx

100:65:10) confirms the presence of two chlorine atoms.

Pathway C: Hydrogen Rearrangement
A radical site on the ether oxygen (formed via initial ionization at Oxygen, though less likely

than Nitrogen) can abstract a hydrogen from the propyl chain.

Product: 2,5-Dichlorophenol radical cation (

).

Result: Peaks at m/z 162/164. This distinguishes the phenol ether from a simple alkyl halide.

Comparative Guide: Alternatives & Analogs
This table compares the target molecule against key alternatives often encountered in drug

development screens.
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Compound Structure Base Peak (m/z)
Key Diagnostic
Fragment

Target Molecule
2-(2,5-Cl2-phenoxy)-

propylamine
30

161

(Dichlorophenoxy)

Mexiletine Analog

1-(2,5-Cl2-

phenoxy)-2-

propylamine

44
161

(Dichlorophenoxy)

Mexiletine (Drug)

1-(2,6-Me2-

phenoxy)-2-

propylamine

58
121

(Dimethylphenoxy)

2,4-D Amine
2,4-Dichlorophenoxy-

ethylamine
30

161 (Different Cl

pattern)

Analysis:

Differentiation from Mexiletine: The target molecule lacks the methyl group on the alpha-

carbon relative to the amine, shifting the base peak from 44/58 down to 30.

Differentiation from 2,4-D: The mass spectrum will be very similar to 2,4-D derivatives, but

the isotope pattern of the molecular ion and the phenoxy fragment (161) must be carefully

checked for 2,5-substitution (often distinguishable by slight retention time differences in GC

or subtle "ortho effects" in fragmentation intensity) [1].

Experimental Protocol: Validating the Spectrum
To obtain a reproducible spectrum for this compound, follow this self-validating protocol.

A. Sample Preparation[1][2]
Solvent: Dissolve 1 mg of sample in 1 mL of Methanol (HPLC grade). Avoid acetone (forms

imines).

Derivatization (Optional but Recommended): If the m/z 30 peak is obscured by solvent cutoff

or air leaks (
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at 28,

at 32), derivatize with TFA (Trifluoroacetic anhydride).

Reaction: Add 50

TFAA to dried residue. Incubate 60°C for 20 min.

New Base Peak: The TFA-derivative will shift the molecular ion by +96 Da and alter the

fragmentation, moving the base peak to a higher, cleaner mass range (e.g., m/z 126 for

the TFA-aminomethyl fragment).

B. GC-MS Parameters
Column: DB-5ms or equivalent (30m x 0.25mm).

Inlet: Splitless mode at 250°C.

Oven: 60°C (1 min)

20°C/min

300°C.

Source: EI mode, 70 eV, 230°C.

C. QC Check (Self-Validation)
Chlorine Isotope Check: Inspect the molecular ion cluster (m/z 220). The M+2 peak (222)

must be approximately 65% the height of the M peak (220). If it is 33%, you have a mono-

chloro impurity.

Nitrogen Rule: The molecular weight is even (220), consistent with an odd number of

nitrogens (1).
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Context: Used to validate the mass and isotope pattern of the ether-cleavage fragment
(m/z 162).

Sparkman, O. D. (2005). Mass Spectrometry Desk Reference. Global View Publishing.

McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra.[2][3][1][4][5][6][7][8]
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Context: The foundational text describing the energetics of ether cleavage vs. amine
alpha-cleavage.

PubChem. (2025).[9][10][11] Compound Summary: 2-(2,4-Dichlorophenoxy)propionic acid.

[12] National Library of Medicine. [Link]

Context: Provides comparative spectral data for the 2,4-dichloro analog to establish
baseline expect

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14860285?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

